N-(2,4-difluorophenyl)-1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

• IUPAC Name: N-(2,4-difluorophenyl)-3-methyl-2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-triene-6-sulfonamide
• InChI: InChI=1S/C18H16F2N2O3S/c1-10-14-9-13(7-11-3-2-6-22(17(11)14)18(10)23)26(24,25)21-16-5-4-12(19)8-15(16)20/h4-5,7-10,21H,2-3,6H2,1H3
• InChI Key: RANUZABYBBLNQV-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=CC(=CC3=C2N(C1=O)CCC3)S(=O)(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C18H16F2N2O3S
• Molecular Weight: 378.4 g/mol

Description

“N-(2,4-difluorophenyl)-1-methyl-2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide” is a complex organic compound. It belongs to the class of compounds known as quinolones and pyrroloquinolines. These compounds are known for their pharmaceutical and biological activities.

Synthesis Analysis

While the specific synthesis process for this compound is not available, quinolines can generally be synthesized through cyclization of 1- and 8-substituted quinolines. One of the most widely used methods is based on the intramolecular Friedel–Crafts alkylation of haloacetyl derivatives of quinoline.

Scientific Research Applications

Biological Activity and Hybrid Compounds

Recent studies have explored the biological activities of sulfonamide-based hybrid compounds, highlighting their pharmacological potential. For instance, Ghomashi et al. (2022) reviewed advances in designing two-component sulfonamide hybrids, demonstrating a wide range of biological activities, including antibacterial and antitumor effects. These hybrids often include compounds like quinoline and pyrrole, relevant to the chemical structure (Ghomashi, Ghomashi, Aghaei, & Massah, 2022).

Synthesis and Chemical Properties

The synthesis of quinoline derivatives, including those structurally similar to the specified compound, has been a subject of interest. Ghorbani‐Vaghei and Akbari-Dadamahaleh (2009) used sulfonamide reagents for the efficient synthesis of quinolines (Ghorbani‐Vaghei & Akbari-Dadamahaleh, 2009). Additionally, Kiruthika et al. (2014) reported a method for synthesizing pyrrolo-/indolo[1,2-a]quinolines using sulfonamides (Kiruthika, Nandakumar, & Perumal, 2014).

Antibacterial Activities

Research on substituted pyrroloquinoline derivatives has shown promising antibacterial activities. Ishikawa et al. (1990) synthesized a series of such compounds, revealing their effectiveness against gram-positive and gram-negative bacteria (Ishikawa, Uno, Miyamoto, Ueda, Tamaoka, Tominaga, & Nakagawa, 1990).

Antifungal Activity

The antifungal potential of sulfonamide-containing pyrrole and pyrrolo[2,3-d]pyrimidine derivatives has been investigated. El-Gaby et al. (2002) found that compounds like substituted pyrroloquinolines exhibited significant antifungal activity, compared to standard fungicides (El-Gaby, Gaber, Atalla, & Abd Al-Wahab, 2002).